(1R,2S,12Z,14S,15R,17S)-2-ethyl-3,16-dioxatricyclo[12.4.0.015,17]octadec-12-en-4-one

• Molecular Formula: C18H28O3
• Molecular Weight: 292.4 g/mol
• IUPAC Name: (1R,2S,12Z,14S,15R,17S)-2-ethyl-3,16-dioxatricyclo[12.4.0.015,17]octadec-12-en-4-one
• InChI: InChI=1S/C18H28O3/c1-2-15-14-12-16-18(21-16)13(14)10-8-6-4-3-5-7-9-11-17(19)20-15/h8,10,13-16,18H,2-7,9,11-12H2,1H3/b10-8-/t13-,14+,15-,16-,18+/m0/s1
• InChI Key: LGEIXYGSQMJMKE-RLHIQTTISA-N
• Isomeric SMILES: CC[C@H]1[C@@H]2C[C@H]3[C@@H]([C@H]2/C=C\CCCCCCCC(=O)O1)O3
• Canonical SMILES: CCC1C2CC3C(C2C=CCCCCCCCC(=O)O1)O3
• synonyms: ecklonialactone B

Description

(1R,2S,12Z,14S,15R,17S)-2-ethyl-3,16-dioxatricyclo[12.4.0.015,17]octadec-12-en-4-one is a natural product found in Egregia menziesii with data available.

Scientific Research Applications

Isomerization and Spectroscopic Analysis

The compound and similar cyclic structures have been subject to spectroscopic studies due to their interesting isomerization behaviors. Afonin et al. (2017) studied the spontaneous isomerization of bis[(Z)‐cyanomethylidene]‐diazapentacyclodienedicarboxylates, showing the formation of stable mixtures of different isomers with the same backbone. This research underscores the intricate behaviors of such cyclic structures under varying conditions, highlighting their potential in understanding molecular dynamics and reactions (Afonin et al., 2017).

Structural and Synthetic Studies

Research into the synthesis of marine natural products and their derivatives often involves compounds with complex cyclic structures similar to the one . Proemmel et al. (2002) demonstrated the synthesis of tricyclic epoxy alcohols starting from 8-oxabicyclo[3.2.1]oct-6-en-3-one, showcasing the potential of such compounds in the synthesis of bioactive molecules (Proemmel et al., 2002).

Antimalarial Activities

The structural features of cyclic and polycyclic compounds have made them subjects of interest in pharmacological studies. Ntumba et al. (2018) isolated compounds from Ongokea gore seed oil and evaluated their antimalarial activities, demonstrating the importance of structural complexity in biological activity and the potential for similar cyclic structures to possess significant biological properties (Ntumba et al., 2018).

Synthesis of New Homoconduritols and Homoaminoconduritols

Compounds with complex cyclic structures are crucial in the synthesis of new chemical entities with potential applications in various fields. Kaya et al. (2016) synthesized new homoconduritol and homoaminoconduritol derivatives, showcasing the utility of such compounds in the development of new chemical entities with potential applications in various fields (Özgür Kaya et al., 2016).